Cas no 91760-66-6 (3-Bromo-4-formylbenzoic acid)

• Product Name: 3-Bromo-4-formylbenzoic acid
• CAS No: 91760-66-6
• MF: C₈H₅BrO₃
• MW: 229.027501821518
• MDL: MFCD23135693
• CID: 1038682
• PubChem ID: 11715580
• Update Time: 2025-10-29

3-Bromo-4-formylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-formylbenzoic acid
• Benzoic acid, 3-bromo-4-formyl-
• GBKQIFMNYQGCEJ-UHFFFAOYSA-N
• 5479AC
• AS06280
• CM10116
• AK100358
• SY108753
• 3-Bromo-4-formylbenzoic acid, AldrichCPR
• ST24022736
• 3-Bromo-4-formylbenzoic acid (ACI)
• Terephthalaldehydic acid, 3-bromo- (7CI)
• SCHEMBL1174942
• 91760-66-6
• DTXSID10471060
• CS-W006155
• DS-3514
• AKOS016002778
• 3-Bromo-4-formylbenzoicacid
• DB-128258
• AC1747
• MFCD23135693

• MDL： MFCD23135693
• Inchi： 1S/C8H5BrO3/c9-7-3-5(8(11)12)1-2-6(7)4-10/h1-4H,(H,11,12)
• InChI Key： GBKQIFMNYQGCEJ-UHFFFAOYSA-N
• SMILES： O=CC1C(Br)=CC(C(O)=O)=CC=1

Computed Properties

• Exact Mass: 227.94221g/mol
• Monoisotopic Mass: 227.94221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4
• XLogP3: 1.6

Experimental Properties

• Density: 1.764±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 239 ºC (N,N-dimethylformamide hexane ethyl acetate )
• Solubility: Very slightly soluble (0.34 g/l) (25 º C),

3-Bromo-4-formylbenzoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-Bromo-4-formylbenzoic acid

3-Bromo-4-formylbenzoic acid (CAS No. 91760-66-6): A Key Intermediate in Modern Chemical Biology and Medicinal Chemistry

3-Bromo-4-formylbenzoic acid, identified by its unique chemical identifier CAS No. 91760-66-6, is a versatile and highly valuable intermediate in the field of chemical biology and medicinal chemistry. This compound, characterized by its brominated aromatic ring and the presence of a formyl group at the para position, has garnered significant attention due to its broad applicability in the synthesis of various pharmacologically active molecules.

The structural features of 3-Bromo-4-formylbenzoic acid make it an excellent building block for the development of novel therapeutic agents. The bromine substituent provides a reactive site for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura, Stille, and Buchwald-Hartwig couplings, which are pivotal in constructing complex organic frameworks. Additionally, the formyl group serves as a precursor for the introduction of amine or alcohol functionalities through condensation reactions, enabling the synthesis of diverse derivatives.

In recent years, 3-Bromo-4-formylbenzoic acid has found extensive use in the design and development of small-molecule inhibitors targeting various biological pathways. For instance, its incorporation into kinase inhibitors has shown promise in preclinical studies due to its ability to modulate protein-protein interactions effectively. The compound’s role in generating highly selective inhibitors has been particularly highlighted in the treatment of cancers and inflammatory diseases.

Moreover, the compound’s utility extends to the field of drug discovery, where it serves as a critical intermediate in the synthesis of protease inhibitors. These inhibitors are essential in managing chronic diseases such as HIV/AIDS and hepatitis C. The formyl group’s reactivity allows for facile derivatization into sulfonamides or hydrazides, which are key pharmacophores in many antiviral and anti-inflammatory drugs.

Recent advancements in medicinal chemistry have demonstrated the importance of 3-Bromo-4-formylbenzoic acid in generating libraries of compounds for high-throughput screening. Its structural diversity and reactivity profile make it an ideal candidate for generating novel analogs with enhanced pharmacological properties. Researchers have leveraged its bromine moiety to introduce various substituents, leading to a wide array of derivatives with improved solubility, bioavailability, and target specificity.

The compound’s application in material science is also noteworthy. Its ability to act as a precursor for polymers and coatings with unique properties has been explored. The bromine substituent facilitates polymerization reactions, resulting in materials with enhanced thermal stability and mechanical strength. These properties are particularly valuable in aerospace and automotive industries where performance under extreme conditions is paramount.

In summary, 3-Bromo-4-formylbenzoic acid (CAS No. 91760-66-6) is a cornerstone intermediate in modern chemical biology and medicinal chemistry. Its structural versatility and reactivity make it indispensable for synthesizing a wide range of pharmacologically relevant molecules. As research continues to uncover new applications for this compound, its significance in drug discovery and material science is expected to grow even further.